Cas no 161068-50-4 (β-D-Glucopyranoside, (3β,4α,16β)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]-)

β-D-Glucopyranoside, (3β,4α,16β)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]- structure
161068-50-4 structure
Product Name:β-D-Glucopyranoside, (3β,4α,16β)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]-
CAS No:161068-50-4
MF:C48H78O18
MW:943.134g/molg/mol
CID:153341
Update Time:2024-03-01

β-D-Glucopyranoside, (3β,4α,16β)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]- Chemical and Physical Properties

Names and Identifiers

    • SaikosaponinN
    • 6)]- (9CI)
    • b-D-Glucopyranoside, (3b,4a,16b)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
    • Saikosaponin N
    • CID 100962153
    • β-D-Glucopyranoside, (3β,4α,16β)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]-
    • Inchi: 1S/C48H78O18/c1-22-31(53)33(55)37(59)41(62-22)66-39-26(19-61-40-36(58)34(56)32(54)25(18-49)63-40)64-42(38(60)35(39)57)65-30-11-12-44(4)27(45(30,5)20-50)10-13-46(6)28(44)9-8-23-24-16-43(2,3)14-15-48(24,21-51)29(52)17-47(23,46)7/h8-9,22,25-42,49-60H,10-21H2,1-7H3/t22-,25+,26+,27+,28+,29-,30-,31-,32+,33+,34-,35+,36+,37+,38+,39+,40+,41-,42-,44-,45-,46+,47+,48+/m0/s1
    • InChI Key: YYHHNGWWKYBCRQ-WKAOFGGTSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)C[C@@H]([C@@]5(CO)CCC(C)(C)CC5=C4C=C[C@@H]32)O)[C@]1(C)CO

Computed Properties

  • Exact Mass: 942.519
  • Monoisotopic Mass: 942.519
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 66
  • Rotatable Bond Count: 10
  • Complexity: 1810
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 24
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 298

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Boiling Point: 1042.5±65.0 °C(Predicted)
  • pka: 12.76±0.70(Predicted)

β-D-Glucopyranoside, (3β,4α,16β)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]- Related Literature

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